Cas no 101860-99-5 (N-(4-Hydroxypyridin-3-yl)acetamide)

• Product Name: N-(4-Hydroxypyridin-3-yl)acetamide
• CAS No: 101860-99-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD12922744
• CID: 1067281
• PubChem ID: 329771735
• Update Time: 2025-05-20

N-(4-Hydroxypyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxy-3-pyridinyl)-Acetamide
• N-(4-Hydroxypyridin-3-yl)acetamide
• A-5847
• N-(4-hydroxy-[3]pyridyl)-acetamide
• N-(4-Hydroxy-pyridin-3-yl)-acetamide
• N-(4-oxo-1H-pyridin-3-yl)acetamide
• AKOS006223869
• DA-18807
• MFCD12922744
• BS-26392
• CS-0207860
• N-(4-Oxo-1,4-dihydropyridin-3-yl)acetamide
• DTXSID10674054
• SCHEMBL3194739
• BEA86099
• SB53505
• N-(4-Hydroxypyridin-3-yl)acetamide, AldrichCPR
• 101860-99-5
• DNUQYHWBYXTTIN-UHFFFAOYSA-N

• MDL： MFCD12922744
• Inchi： 1S/C7H8N2O2/c1-5(10)9-6-4-8-3-2-7(6)11/h2-4H,1H3,(H,8,11)(H,9,10)
• InChI Key： DNUQYHWBYXTTIN-UHFFFAOYSA-N
• SMILES： O=C1C=CNC=C1NC(C)=O

Computed Properties

• Exact Mass: 152.05900
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 511.7±35.0 °C at 760 mmHg
• Flash Point: 263.3±25.9 °C
• PSA: 62.22000
• LogP: 0.81860
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-(4-Hydroxypyridin-3-yl)acetamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(4-Hydroxypyridin-3-yl)acetamide

N-(4-Hydroxypyridin-3-yl)acetamide: A Comprehensive Overview

N-(4-Hydroxypyridin-3-yl)acetamide, identified by the CAS number 101860-99-5, is a compound of significant interest in various fields of chemistry and pharmacology. This molecule, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development, material science, and biochemistry. The compound's name itself suggests its structural composition: an acetamide group attached to a 4-hydroxypyridine ring at the 3-position. This configuration imparts distinct chemical properties that make it a valuable subject for research.

Recent studies have highlighted the importance of N-(4-Hydroxypyridin-3-yl)acetamide in the context of its interaction with biological systems. Researchers have explored its role as a potential lead compound in drug discovery, particularly in the development of agents targeting specific enzymes or receptors. The hydroxyl group on the pyridine ring contributes to hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity. This feature makes the compound a promising candidate for designing bioactive molecules with therapeutic potential.

The synthesis of N-(4-Hydroxypyridin-3-yl)acetamide involves a multi-step process that typically begins with the preparation of 4-hydroxypyridine derivatives. Subsequent acetylation reactions yield the final product, which can be purified using standard chromatographic techniques. The compound's stability under various conditions has been extensively studied, revealing its suitability for use in both laboratory and industrial settings.

In terms of applications, N-(4-Hydroxypyridin-3-yl)acetamide has shown promise in the field of catalysis. Its ability to act as a ligand in metal complexes has led to investigations into its use as a catalyst in organic transformations. Additionally, the compound's electronic properties make it a candidate for applications in optoelectronics and sensor technology.

Recent advancements in computational chemistry have enabled researchers to model the behavior of N-(4-Hydroxypyridin-3-yl)acetamide at the molecular level. These studies provide insights into its electronic structure, reactivity, and potential interactions with other molecules. Such computational approaches are invaluable for predicting the compound's behavior in complex systems and guiding experimental designs.

The environmental impact of N-(4-Hydroxypyridin-3-yl)acetamide is another area of active research. Assessments of its biodegradability and toxicity are essential for ensuring its safe use in industrial and medical applications. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further studies are required to fully understand its environmental fate.

In conclusion, N-(4-Hydroxypyridin-3-yl)acetamide (CAS No. 101860-99-5) is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool in various scientific disciplines. As ongoing studies continue to uncover new aspects of its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial contexts.